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Compound of Interest

Compound Name:
4-Amino-2-methoxy-5-nitrobenzoic

acid

Cat. No.: B1266600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and

boiling points of 4-Amino-2-methoxy-5-nitrobenzoic acid, a key chemical intermediate. Due

to the limited availability of direct experimental data for this specific compound, this guide also

includes information on structurally similar molecules to provide a comparative context for its

physicochemical properties.

Physicochemical Data Summary
The following table summarizes the available melting and boiling point data for 4-Amino-2-
methoxy-5-nitrobenzoic acid and its analogs. It is important to note that many of these

compounds tend to decompose at or near their melting points, and experimental boiling points

are often not determined due to thermal instability.
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Compound
Name

CAS Number
Melting Point
(°C)

Boiling Point
(°C)

Data Type

4-Amino-2-

methoxy-5-

nitrobenzoic acid

59338-90-8

Not

Experimentally

Determined

Not

Experimentally

Determined

-

2-Amino-4-nitro-

5-

methoxybenzoic

acid

196194-99-7 217 - 218 470.8 ± 45.0

Experimental

(MP), Predicted

(BP)[1]

4-Amino-2-

ethoxy-5-

nitrobenzoic acid

86718-18-5
>208

(decomposes)
461.8 ± 45.0

Experimental

(MP)[2],

Predicted (BP)[2]

4-Amino-2-

ethoxy-5-

nitrobenzoic acid

86718-18-5 230 Not Specified Experimental[3]

5-Amino-2-

nitrobenzoic acid
13280-60-9 236 - 238 Not Specified Experimental

Methyl 4-amino-

5-nitro-o-anisate
59338-84-0 Not Specified 429.0 ± 40.0 Predicted

Experimental Protocols
While specific experimental procedures for determining the melting and boiling points of 4-
Amino-2-methoxy-5-nitrobenzoic acid are not readily available in the literature, standard

methodologies for similar organic compounds are applicable.

Melting Point Determination (Capillary Method)
A common and reliable method for determining the melting point of a crystalline organic solid is

the capillary tube method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)
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Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered

using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming

for a packed column of 2-3 mm in height.

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then immersed in the heating

bath of the melting point apparatus.

Heating and Observation: The heating bath is heated gradually, with the rate of temperature

increase slowed to 1-2 °C per minute as the expected melting point is approached.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of

melting) are recorded. The melting point is reported as this range. For compounds that

decompose, the temperature at which decomposition (e.g., charring, gas evolution) is

observed is noted.

Boiling Point Determination
Due to the high predicted boiling points and the likelihood of decomposition, determining an

experimental boiling point at atmospheric pressure for compounds like 4-Amino-2-methoxy-5-
nitrobenzoic acid is often impractical. If necessary, a boiling point could be estimated under

reduced pressure (vacuum distillation) to lower the required temperature and minimize

decomposition.
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Synthesis Pathway
4-Amino-2-methoxy-5-nitrobenzoic acid is typically synthesized from its corresponding

methyl ester, methyl 4-amino-2-methoxy-5-nitrobenzoate. The final step in this synthesis is the

hydrolysis of the ester group to a carboxylic acid.

Reactants

Process

Products

Methyl 4-amino-2-methoxy-
5-nitrobenzoate

Hydrolysis
(Reflux)

Sodium Hydroxide (aq)

4-Amino-2-methoxy-
5-nitrobenzoic acid Methanol

Click to download full resolution via product page

Caption: Synthesis of 4-Amino-2-methoxy-5-nitrobenzoic acid via ester hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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